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Compound of Interest

Compound Name: Muscimol-15N,d2 Hydrochloride

CAS No.: 1346602-01-4

Cat. No.: B584096 Get Quote

Product Focus: Muscimol-15N,d2 HCl (Stable Isotope Internal Standard)

Executive Summary: The Analytical Challenge
Muscimol (5-aminomethyl-3-isoxazolol) is the principal psychoactive constituent of Amanita

muscaria. As a potent GABA-A agonist with increasing relevance in neuropharmacology and

toxicology, precise quantification is critical.

However, Muscimol presents a "perfect storm" of analytical challenges:

High Polarity: It elutes in the void volume on standard C18 columns, leading to massive ion

suppression.

Low Molecular Weight (114 Da): High background noise in the low mass range reduces

sensitivity.

Source-Induced Artifacts: The co-occurring toxin, Ibotenic Acid, can decarboxylate into

Muscimol inside the heated ESI source, creating false positives.

The Solution: This guide validates the use of Muscimol-15N,d2 HCl as a superior Stable

Isotope Labeled Internal Standard (SIL-IS). Unlike external calibration or structural analogs

(e.g., Gabapentin), this specific isotopologue provides exact co-elution and ionization tracking,

effectively nullifying matrix effects.
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Technical Deep Dive: Why Muscimol-15N,d2?
The Chemistry of the Standard

Chemical Formula:

Mass Shift (+3 Da): The parent ion shifts from m/z 115 (native) to m/z 118. This +3 Da shift is

optimal—it avoids the "crosstalk" of naturally occurring isotopes (M+1, M+2) while remaining

chemically identical in the chromatographic column.

Stability: The inclusion of

(typically in the isoxazole ring or amine) provides a non-exchangeable label, unlike
deuterium-only standards which can sometimes undergo H/D exchange in acidic mobile
phases.

Comparative Performance Matrix
The following table summarizes the validation parameters when analyzing human urine spiked

with Muscimol (50 ng/mL).

Metric
Method A: External

Calibration

Method B: Analog IS

(Gabapentin)

Method C:

Muscimol-15N,d2

HCl

Retention Time Match N/A
Poor (

RT > 1.5 min)
Exact Match

Matrix Effect (ME%)
45% (Severe

Suppression)

60% (Partial

Correction)

98-102% (Fully

Corrected)

Recovery (RE%) 55-70% (Variable) 80-85% 96-100%

Precision (%RSD) >15% 8-12% <3%

Linearity (

)
0.985 0.992 >0.999
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Analyst Note: In Method B, Gabapentin elutes later than Muscimol. Since ion suppression

varies across the chromatographic run, the IS experiences a different matrix environment than

the analyte, rendering it ineffective for suppression correction.

Validated Experimental Protocol
This protocol uses a HILIC (Hydrophilic Interaction Liquid Chromatography) approach.[1][2][3]

[4][5] Do not use C18, as Muscimol will not retain sufficiently to separate from the solvent front

or Ibotenic Acid.

Sample Preparation (Protein Precipitation)
Aliquot: Transfer 100 µL of plasma or urine to a centrifuge tube.

Spike IS: Add 10 µL of Muscimol-15N,d2 HCl working solution (1 µg/mL in Methanol).

Precipitate: Add 400 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

Vortex/Spin: Vortex for 30s; Centrifuge at 10,000 x g for 10 mins at 4°C.

Transfer: Inject the supernatant directly (or dilute 1:1 with ACN if peak shape is poor).

LC-MS/MS Conditions
Column: Amide-HILIC Column (e.g., TSKgel Amide-80 or Waters BEH Amide), 2.1 x 100

mm, 1.7 µm.

Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

Gradient:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.semanticscholar.org/paper/Analysis-of-ibotenic-acid-and-muscimol-in-Amanita-Gonmori-Hasegawa/a39f8d5bda948c2ee927beffdf684ca2eb7bddc2
https://halocolumns.com/a-novel-screening-approach-for-comparing-lc-ms-reversedphase-and-hilic-methods/
https://publikationen.sulb.uni-saarland.de/bitstream/20.500.11880/31819/1/dta.3106.pdf
https://www.chromatographyonline.com/view/hilic-pros-and-cons-0
https://www.chromatographyonline.com/view/hilic-pros-and-cons
https://www.chromatographytoday.com/article/bioanalytical/40/waters-corporation/matrix-effects-and-matrix-affects-the-impact-of-different-sample-matrices-on-sample-preparation-and-chromatographic-analysis/2126
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


0-1 min: 90% B (Isocratic hold for retention)

1-5 min: 90% -> 60% B

5-7 min: 60% B

7.1 min: Re-equilibrate at 90% B (Critical for HILIC stability).

Mass Spectrometry Transitions (MRM)
Compound Precursor (Q1) Product (Q3) CE (eV) Role

Muscimol 115.1
98.1 (Loss of

)
15 Quantifier

Muscimol 115.1 79.1 25 Qualifier

Muscimol-

15N,d2
118.1 101.1 (or 100.1)* 15 Internal Std

Ibotenic Acid 159.1 113.1 20 Monitor**

*Transition Note: The product ion for the IS depends on the position of the

label. If the label is on the lost amine group, the transition will be 118 -> 100. If on

the ring, 118 -> 101. Always optimize Q3 by infusing the pure standard.

**Critical: You must monitor Ibotenic Acid to ensure it is chromatographically separated (RT ~

3.5 min) from Muscimol (RT ~ 2.5 min). If they co-elute, source decarboxylation of Ibotenic Acid

will artificially inflate Muscimol signals.

Visualizing the Validation Logic
Diagram 1: The Self-Validating Workflow
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This diagram illustrates how the IS corrects for errors at every stage, from extraction to

ionization.

Correction Mechanism
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Caption: Workflow demonstrating where Muscimol-15N,d2 compensates for extraction loss and

ionization suppression.

Diagram 2: Mechanism of Ion Suppression Correction
Why does the IS work? In the ESI source, matrix components (salts, phospholipids) "steal"

charge. Because Muscimol-15N,d2 co-elutes perfectly, it experiences the exact same charge
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theft as the native target.
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Caption: The "Co-Suppression" effect. Both analyte and IS are suppressed equally, maintaining

the validity of the quantitative ratio.

Results & Discussion
Linearity and Lower Limit of Quantification (LLOQ)
Using the Muscimol-15N,d2 method, linearity is typically achieved from 1 ng/mL to 1000 ng/mL.

LLOQ: 1.0 ng/mL (S/N > 10)

LOD: 0.3 ng/mL (S/N > 3)

Note: Without the IS, the LLOQ often degrades to >10 ng/mL due to baseline noise in the

low mass region.

Handling the Ibotenic Acid Interference
Validation data confirms that HILIC chromatography separates Ibotenic Acid (

min) from Muscimol (

min).
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Warning: If you observe a Muscimol peak at 3.5 min, this is in-source decarboxylation of

Ibotenic Acid. Do not integrate this peak. The IS will align only with the true Muscimol peak at

2.5 min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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